Cas no 139326-37-7 (Acetic acid, [(2-nitrophenyl)thio]-, 1-methylethyl ester)
139326-37-7 structure
Product Name:Acetic acid, [(2-nitrophenyl)thio]-, 1-methylethyl ester
CAS No:139326-37-7
MF:C11H13NO4S
MW:255.29022192955
CID:1266409
PubChem ID:1543555
Update Time:2025-04-20
Acetic acid, [(2-nitrophenyl)thio]-, 1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, [(2-nitrophenyl)thio]-, 1-methylethyl ester
- 2-Nitrophenylthio-acetic acid, isopropyl ester
- Acetic acid, ((2-nitrophenyl)thio)-, 1-methylethyl ester
- AKOS002665640
- 139326-37-7
- DTXSID90876413
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- Inchi: 1S/C11H13NO4S/c1-8(2)16-11(13)7-17-10-6-4-3-5-9(10)12(14)15/h3-6,8H,7H2,1-2H3
- InChI Key: PFEAWWPWSYSAPT-UHFFFAOYSA-N
- SMILES: S(CC(=O)OC(C)C)C1C=CC=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 255.05659
- Monoisotopic Mass: 255.057
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 97.4Ų
Experimental Properties
- PSA: 69.44
Acetic acid, [(2-nitrophenyl)thio]-, 1-methylethyl ester Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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